1-(2-Methyl-5-nitrophenyl)guanidine nitrate

Specification

• CAS No.: 152460-08-7
• Molecular Formula: C8H11N5O5
• Molecular Weight: 257.2 g/mol
• IUPAC Name: 2-(2-methyl-5-nitrophenyl)guanidine;nitric acid
• Standard InChI: InChI=1S/C8H10N4O2.HNO3/c1-5-2-3-6(12(13)14)4-7(5)11-8(9)10;2-1(3)4/h2-4H,1H3,(H4,9,10,11);(H,2,3,4)
• Standard InChI Key: IINMQQJNRFDBMV-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)[N+](=O)[O-])N=C(N)N.[N+](=O)(O)[O-]
• Canonical SMILES: CC1=C(C=C(C=C1)[N+](=O)[O-])N=C(N)N.[N+](=O)(O)[O-]

Introduction

1-(2-Methyl-5-nitrophenyl)guanidine nitrate, also known as 2-(2-methyl-5-nitrophenyl)guanidine;nitric acid, is a chemical compound with diverse applications, primarily in the synthesis of pharmaceuticals. It has the molecular formula C8H11N5O5 and a molecular weight of 257.206 g/mol.

Chemical Identifiers

Key identifiers for 1-(2-Methyl-5-nitrophenyl)guanidine nitrate are:

• CAS Number: 152460-08-7

• MDL Number: MFCD09842424

• Reaxys Registry Number: 7559167

• PubChem Substance ID: 253662225

• IUPAC Name: nitric acid compound with N-(2-methyl-5-nitrophenyl)guanidine (1:1)

• InChI Code: 1S/C8H10N4O2.HNO3/c1-5-2-3-6(12(13)14)4-7(5)11-8(9)10;2-1(3)4/h2-4H,1H3,(H4,9,10,11);(H,2,3,4)

• InChI Key: IINMQQJNRFDBMV-UHFFFAOYSA-N

Synthesis

The synthesis of 1-(2-Methyl-5-nitrophenyl)guanidine nitrate typically involves specific chemical reactions. One method includes the reaction of 2-methyl-5-nitroaniline with 65% nitric acid in ethanol, followed by the addition of cyanamide, resulting in the corresponding 2-methyl-5-nitroaniline-guanidine nitrate salt.

Applications

1-(2-Methyl-5-nitrophenyl)guanidine nitrate is primarily used as an intermediate in the synthesis of various pharmaceutical compounds. Specifically, it can be used in the preparation of N-(pyridylpyrimidinylaminophenyl) amides, which act as protein kinase inhibitors.

• It can be used in therapeutic applications for benign prostatic hyperplasia.

• As a reactant, it participates in chemical reactions critical for synthesizing pharmaceuticals.

Safety Information

1-(2-Methyl-5-nitrophenyl)guanidine nitrate is classified as a hazardous substance, and the following precautions should be taken when handling it:

• Signal Word: Warning

• Hazard Statements:

  • H302: Harmful if swallowed.

  • H315: Causes skin irritation.

  • H319: Causes serious eye irritation.

  • H332: Harmful if inhaled.

  • H335: May cause respiratory irritation.

• Precautionary Statements:

  • P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

  • P280: Wear protective gloves/protective clothing/eye protection/face protection.

  • P305 + P351 + P338: If in eyes, rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.

Research and Development

1-(2-Methyl-5-nitrophenyl)guanidine nitrate is also used in the synthesis of Imatinib analogs, which are potential agents for PET imaging of Bcr-Abl and c-KIT expression at a kinase level.